Cas no 1547913-76-7 (2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole)

• Product Name: 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole
• CAS No: 1547913-76-7
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• MDL: MFCD24279699
• CID: 4609372
• PubChem ID: 82008356
• Update Time: 2025-05-27

2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole
• XLC91376
• AKOS020990975
• 2-(7-(Methylsulfonyl)-1H-benzo[d]imidazol-2-yl)acetonitrile
• CS-12338
• MFCD24279699
• 2-(4-methylsulfonyl-1H-benzimidazol-2-yl)acetonitrile
• 1547913-76-7
• SY046485
• AC4507
• DB-108188

• MDL： MFCD24279699
• Inchi： 1S/C10H9N3O2S/c1-16(14,15)8-4-2-3-7-10(8)13-9(12-7)5-6-11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： IDNUJIMGHKQKHF-UHFFFAOYSA-N
• SMILES： C1(CC#N)NC2=C(S(C)(=O)=O)C=CC=C2N=1

Computed Properties

• Exact Mass: 235.04154771g/mol
• Monoisotopic Mass: 235.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95Ų

Additional information on 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole

Comprehensive Overview of 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole (CAS No. 1547913-76-7)

2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole (CAS No. 1547913-76-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This benzimidazole derivative is characterized by its unique molecular structure, which includes a cyanomethyl group and a methylsulfonyl moiety. These functional groups contribute to its diverse reactivity and potential applications, making it a subject of interest for researchers and industry professionals alike.

The compound's CAS number 1547913-76-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its benzimidazole core is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules. The addition of the cyanomethyl and methylsulfonyl groups enhances its versatility, enabling its use in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery and material innovation.

In recent years, the demand for high-purity benzimidazole derivatives like 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole has surged, driven by advancements in targeted therapy and precision medicine. This compound's ability to interact with biological targets has made it a candidate for exploring new therapeutic agents. Additionally, its sulfonyl group is often leveraged in the design of enzyme inhibitors, a hot topic in cancer research and infectious disease treatment.

From a synthetic chemistry perspective, 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole offers intriguing possibilities. Its cyanomethyl group can participate in nucleophilic substitution reactions, while the methylsulfonyl moiety can act as a leaving group or participate in cross-coupling reactions. These properties make it a valuable intermediate in the synthesis of heterocyclic compounds, which are widely used in agrochemicals and pharmaceuticals.

The compound's stability and solubility profile are also noteworthy. Its methylsulfonyl group enhances solubility in polar solvents, facilitating its use in aqueous reaction conditions. This feature is particularly advantageous in green chemistry applications, where reducing the use of hazardous solvents is a priority. As sustainability becomes a key focus in chemical research, compounds like 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole are gaining traction for their potential to support eco-friendly synthesis.

In the context of material science, this benzimidazole derivative has shown promise in the development of organic electronic materials. Its conjugated system and electron-withdrawing sulfonyl group make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the growing interest in flexible electronics and wearable technology, researchers are exploring its potential to contribute to next-generation optoelectronic devices.

For those searching for CAS 1547913-76-7 suppliers or 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole synthesis methods, it's essential to consider the compound's purity and handling requirements. High-purity grades are often required for pharmaceutical applications, while technical grades may suffice for material science research. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability.

In summary, 2-(Cyanomethyl)-7-(methylsulfonyl)benzimidazole (CAS No. 1547913-76-7) is a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As interest in tailored molecular designs and functional materials continues to grow, this compound is poised to play a pivotal role in shaping future innovations.